1-(4-Benzylpiperazin-1-yl)-2,2-difluoroethanone

• Molecular Formula: C13H16F2N2O
• Molecular Weight: 254.28 g/mol
• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-2,2-difluoroethanone
• InChI: InChI=1S/C13H16F2N2O/c14-12(15)13(18)17-8-6-16(7-9-17)10-11-4-2-1-3-5-11/h1-5,12H,6-10H2
• InChI Key: RKOOKLOPWDUAEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)C(F)F

Description

1-(4-BENZYLPIPERAZINO)-2,2-DIFLUORO-1-ETHANONE is a synthetic compound that belongs to the class of piperazine derivatives Piperazine derivatives are known for their wide range of biological activities and applications in medicinal chemistry

Preparation Methods

The synthesis of 1-(4-BENZYLPIPERAZINO)-2,2-DIFLUORO-1-ETHANONE typically involves the following steps:

Reductive Amination: The initial step involves the reductive amination of 4-benzylpiperazine with 2,2-difluoroacetophenone.

Purification: The resulting product is then purified using standard techniques such as recrystallization or column chromatography to obtain the pure compound.

Chemical Reactions Analysis

1-(4-BENZYLPIPERAZINO)-2,2-DIFLUORO-1-ETHANONE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorine atoms, using nucleophiles such as amines or thiols.

Common reagents and conditions used in these reactions include organic solvents like methanol or dichloromethane, and catalysts such as palladium on carbon for hydrogenation reactions . Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(4-BENZYLPIPERAZINO)-2,2-DIFLUORO-1-ETHANONE has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of various pharmacologically active compounds, including potential anti-inflammatory and antimicrobial agents.

Biological Studies: The compound is used in studies investigating the biological activities of piperazine derivatives, including their effects on cellular processes and enzyme activities.

Chemical Research: It serves as a model compound for studying the reactivity and properties of fluorinated piperazine derivatives.

Mechanism of Action

The mechanism of action of 1-(4-BENZYLPIPERAZINO)-2,2-DIFLUORO-1-ETHANONE involves its interaction with specific molecular targets and pathways. The compound is known to act on the noradrenaline reuptake transporter and the dopamine reuptake transporter, leading to increased levels of these neurotransmitters in the synaptic cleft . Additionally, it has a high affinity for the alpha2-adrenoreceptor, where it acts as an antagonist, inhibiting negative feedback and causing an increase in released noradrenaline .

Comparison with Similar Compounds

1-(4-BENZYLPIPERAZINO)-2,2-DIFLUORO-1-ETHANONE can be compared with other similar compounds, such as:

1-Benzylpiperazine: Known for its stimulant properties and used recreationally.

4-Benzylpiperazin-1-yl derivatives: These compounds have been studied for their antimicrobial and anti-inflammatory activities.

N,N’-Disubstituted Piperazines: These compounds are used in various biomedical applications, including as ligands in metal complexes.

The uniqueness of 1-(4-BENZYLPIPERAZINO)-2,2-DIFLUORO-1-ETHANONE lies in its specific fluorinated structure, which imparts distinct chemical and biological properties compared to its non-fluorinated counterparts.